Cas no 352518-70-8 (Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-)
352518-70-8 structure
Product Name:Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
CAS No:352518-70-8
MF:C35H69NO3
MW:551.927271604538
CID:1469401
Update Time:2024-08-23
Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- Chemical and Physical Properties
Names and Identifiers
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- Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
- Hexadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecen-1-yl]-
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- Inchi: 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-34(38)33(32-37)36-35(39)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+
- InChI Key: FZEKPDCSIPDAMC-SJCQXOIGSA-N
- SMILES: CCCCCCCCCCCCCCCC(NC(C(/C=C/CCCCCCCCCCCCCC)O)CO)=O
Computed Properties
- Exact Mass: 551.52807
Experimental Properties
- Density: 0.917±0.06 g/cm3(Predicted)
- Melting Point: 88-90 °C(Solv: acetone (67-64-1))
- Boiling Point: 685.0±55.0 °C(Predicted)
- PSA: 69.56
- pka: 13.54±0.20(Predicted)
Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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